Cas no 75567-85-0 (Methyl 3-(4-cyanophenyl)propanoate)

• Product Name: Methyl 3-(4-cyanophenyl)propanoate
• CAS No: 75567-85-0
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• MDL: MFCD19440756
• CID: 559009
• PubChem ID: 14218717
• Update Time: 2025-09-28

Methyl 3-(4-cyanophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(4-cyanophenyl)propanoate
• Methyl3-(4-cyanophenyl)propionate
• Benzenepropanoic acid,4-cyano-, methyl ester
• 4-Cyanobenzenepropanoic acid methyl ester
• Methyl 3-(4-cyanophenyl)propionate
• methyl3-(4-cyanophenyl)propanoate
• 75567-85-0
• methyl p-cyano-dihydrocinnamate
• JPRNCCUCPOZUDK-UHFFFAOYSA-N
• SCHEMBL1338556
• CS-0227163
• 3-(4-Cyanophenyl)propanoic acid methyl ester
• DTXSID20557526
• A898141
• F87558
• FT-0721189
• MFCD19440756
• AKOS016012172
• AMY4860
• DB-074992

• MDL： MFCD19440756
• Inchi： 1S/C11H11NO2/c1-14-11(13)7-6-9-2-4-10(8-12)5-3-9/h2-5H,6-7H2,1H3
• InChI Key： JPRNCCUCPOZUDK-UHFFFAOYSA-N
• SMILES： O(C)C(CCC1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.11
• Boiling Point: 307 ºC
• Flash Point: 143 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles